Cas no 856989-55-4 (5-Oxazolamine,4-phenyl-)

• Product Name: 5-Oxazolamine,4-phenyl-
• CAS No: 856989-55-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 717648
• Update Time: 2024-01-31

5-Oxazolamine,4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolamine,4-phenyl-
• 4-phenyloxazol-5-amine
• Oxazole, 5-amino-4-phenyl- (6CI)
• Oxazole, 5-amino-4-phenyl- (6CI)
• 5-Oxazolamine, 4-phenyl-

• Inchi： 1S/C9H8N2O/c10-9-8(11-6-12-9)7-4-2-1-3-5-7/h1-6H,10H2
• InChI Key： POAMEZHTQYNQDX-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C2=CC=CC=C2)N=C1

Computed Properties

• Exact Mass: 160.064
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2